N-[(8-methylimidazo[1,2-a]pyridin-3-yl)methyl]-2-(pyrimidin-2-ylthio)acetamide

• IUPAC Name: N-[(8-methylimidazo[1,2-a]pyridin-3-yl)methyl]-2-pyrimidin-2-ylsulfanylacetamide
• InChI: InChI=1S/C15H15N5OS/c1-11-4-2-7-20-12(9-19-14(11)20)8-18-13(21)10-22-15-16-5-3-6-17-15/h2-7,9H,8,10H2,1H3,(H,18,21)
• InChI Key: DTFRJABAAZJMNV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC=C2CNC(=O)CSC3=NC=CC=N3
• Molecular Formula: C15H15N5OS
• Molecular Weight: 313.4 g/mol

Description

N-[(8-methylimidazo[1,2-a]pyridin-3-yl)methyl]-2-(pyrimidin-2-ylthio)acetamide, commonly known as MIP-TA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. MIP-TA is a small molecule inhibitor that has been shown to selectively target and inhibit the activity of certain enzymes, making it a valuable tool for studying various biochemical and physiological processes.

Mechanism of Action

MIP-TA works by binding to the active site of certain enzymes, preventing them from carrying out their normal cellular functions. This inhibition can lead to a range of downstream effects, including changes in cellular signaling pathways and alterations in gene expression. The specific mechanism of action of MIP-TA varies depending on the enzyme being targeted, making it a versatile tool for studying a wide range of biochemical processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of MIP-TA depend on the specific enzyme being targeted. In some cases, MIP-TA has been shown to induce apoptosis (programmed cell death) in cancer cells, making it a potential anti-cancer agent. In other cases, MIP-TA has been shown to modulate cellular signaling pathways, leading to changes in gene expression and cellular behavior.

Advantages and Limitations for Lab Experiments

One of the primary advantages of MIP-TA is its selectivity for certain enzymes, which allows for precise control over the biochemical processes being studied. Additionally, MIP-TA is a small molecule inhibitor, making it easy to deliver to cells and tissues. However, one limitation of MIP-TA is its specificity for certain enzymes, which may limit its applicability in certain research contexts.

Future Directions

There are many potential future directions for research involving MIP-TA. One area of interest is the development of MIP-TA-based therapeutics for the treatment of cancer and other diseases. Additionally, researchers may continue to investigate the specific mechanisms of action of MIP-TA and its effects on cellular signaling pathways. Finally, there may be opportunities to optimize the synthesis and delivery of MIP-TA to improve its efficacy and applicability in scientific research.

Synthesis Methods

The synthesis of MIP-TA involves a multi-step process that begins with the preparation of the key intermediate, 8-methylimidazo[1,2-a]pyridine-3-carboxylic acid. This intermediate is then reacted with pyrimidine-2-thiol to form the desired product, MIP-TA. The synthesis of MIP-TA has been optimized to ensure high yields and purity, making it a reliable and cost-effective compound for scientific research.

Scientific Research Applications

MIP-TA has been used in a wide range of scientific research applications, including studying the role of specific enzymes in disease states, investigating cellular signaling pathways, and identifying potential drug targets. MIP-TA has been shown to selectively inhibit the activity of certain enzymes, making it a valuable tool for studying their function and regulation.